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Compound of Interest

Compound Name:
2-Bromo-5-methoxybenzyl

bromide

Cat. No.: B035038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-5-methoxybenzyl
bromide (CAS No: 19614-12-1). Adherence to these protocols is essential for ensuring

laboratory safety and proper environmental stewardship.

Hazard Identification and Classification
2-Bromo-5-methoxybenzyl bromide is classified as a corrosive material that can cause

severe skin burns and eye damage. It is harmful if swallowed and may cause respiratory

irritation. Short exposure could lead to serious temporary or moderate residual injury.[1]

Signal Word: Danger

Hazard Statements:

H314: Causes severe skin burns and eye damage.

H290: May be corrosive to metals.[2]
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A thorough risk assessment should be conducted before handling this chemical. The following

personal protective equipment is mandatory to minimize exposure and ensure personal safety.

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

and a face shield. Conforming

to EN 166 (EU) or NIOSH

(US).

Protects against splashes,

dust, and direct contact with

the corrosive material.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, inspected before

use). A lab coat or chemical-

resistant apron.

Prevents skin contact, which

can cause severe burns.

Respiratory Protection

A NIOSH-approved respirator

with a P3 (EN 143) cartridge is

recommended, especially

where dust or aerosols may be

generated. Use in a well-

ventilated area, preferably a

chemical fume hood.[1]

Minimizes the inhalation of

harmful dust or vapors.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure that a safety shower and an eyewash station are readily accessible and in good

working order.

Work in a designated area, preferably within a certified chemical fume hood, to ensure

adequate ventilation.[1]

Before starting, inspect all PPE for integrity. Don the required PPE as specified in the table

above.

2. Handling:
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Avoid the formation of dust and aerosols during handling.[1]

Measure and dispense the chemical carefully. Use appropriate tools (e.g., spatula, weighing

paper) to avoid direct contact.

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling the material.[3]

3. In Case of a Spill:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a suitable, labeled, and closed container for disposal.[1]

Do not let the product enter drains.[1]

Disposal Plan
All waste generated from handling 2-Bromo-5-methoxybenzyl bromide must be treated as

hazardous waste.

Chemical Waste: Dispose of unused 2-Bromo-5-methoxybenzyl bromide and any

contaminated materials in a designated, labeled hazardous waste container. The container

must be kept tightly closed and stored in a cool, dry, well-ventilated area away from

incompatible materials.

Contaminated PPE: Disposable gloves, lab coats, and other contaminated PPE should be

placed in a sealed bag and disposed of as hazardous waste.
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Disposal Method: All waste must be disposed of through an approved waste disposal plant in

accordance with local, state, and federal regulations.[2]

Experimental Workflow
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1. Preparation

2. Handling

3. Cleanup & Storage

4. Waste Disposal
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Don Appropriate PPE

Weigh/Measure Chemical
(Avoid Dust)

Proceed to Handling

Perform Experiment

Store in Tightly
Sealed Container

Clean Work Area

Collect Chemical Waste Collect Contaminated PPE

Dispose via Approved
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Bromo-5-methoxybenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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